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Compound of Interest

Compound Name: Cassiaglycoside II

Cat. No.: B13425218 Get Quote

Cassiaglycoside II: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cassiaglycoside II is a naphthol glycoside first isolated from the seeds of Cassia auriculata, a

plant widely used in traditional Ayurvedic medicine. This document provides a comprehensive

overview of the known physical and chemical properties of Cassiaglycoside II, along with

experimental methodologies for its study. Due to the limited specific research on this

compound, some information is inferred from studies on Cassia auriculata seed extracts, which

contain Cassiaglycoside II as a constituent.

Physical and Chemical Properties
Cassiaglycoside II is an orange powder with a defined molecular structure and properties.[1]

The quantitative data available for this compound are summarized in the tables below.

Table 1: General Properties of Cassiaglycoside II
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Property Value Reference

Molecular Formula C25H32O14 [1]

Molecular Weight 556.51 g/mol [2]

CAS Number 2241081-56-9 [2]

Appearance Orange Powder [1]

Optical Rotation Negative [1]

Table 2: Solubility and Storage of Cassiaglycoside II
Category Details Reference

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Table 3: Spectroscopic Data for Cassiaglycoside II
While complete spectral data is not readily available in the public domain, the initial

characterization of Cassiaglycoside II relied on Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).[1]
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Spectroscopic Technique Observed Features Reference

¹H-NMR (CD₃OD)

Signals corresponding to a

methyl group (δ 2.32, 3H, s),

an acetyl group (δ 2.62, 3H, s),

three aromatic protons (δ 7.04,

1H, d, J=1.5 Hz; δ 6.99, 1H, d,

J=1.5 Hz; δ 7.42, 1H, s), and

two β-D-glucopyranosyl

moieties (δ 5.07, 1H, d, J=7.6

Hz; δ 5.48, 1H, d, J=7.6 Hz).

[1]

¹³C-NMR (CD₃OD)

Data available but not fully

detailed in the primary

literature.

[1]

FAB-MS

Quasi-molecular ion (M+Na)⁺

at m/z 579, confirming the

molecular formula.

[1]

HR-MS
Consistent with the molecular

formula C25H32O14.
[1]

Experimental Protocols
Isolation and Purification of Cassiaglycoside II
A specific, detailed protocol for the isolation of Cassiaglycoside II has not been published.

However, a general methodology can be inferred from the original isolation paper and standard

practices for extracting glycosides from Cassia seeds.[1][3]

1. Extraction:

The seeds of Cassia auriculata are powdered.
The powdered seeds are extracted with methanol (MeOH) at room temperature.
The resulting MeOH extract is concentrated under reduced pressure.

2. Partitioning:
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The concentrated MeOH extract is partitioned between n-hexane and water to remove
nonpolar compounds.
The aqueous layer, containing the glycosides, is collected.

3. Chromatographic Purification:

The aqueous layer is subjected to column chromatography on a macroporous resin (e.g.,
Diaion HP-20).
The column is washed with water to remove sugars and other highly polar compounds.
The glycosides are eluted with a stepwise gradient of methanol in water.
Fractions containing Cassiaglycoside II are identified by thin-layer chromatography (TLC).
Further purification is achieved by repeated column chromatography on silica gel and
octadecylsilyl (ODS) silica gel.
Final purification can be performed using high-performance liquid chromatography (HPLC).

Click to download full resolution via product page

PowderedSeeds [label="Powdered Cassia auriculata Seeds"]; Extraction

[label="Methanol Extraction"]; Partitioning [label="n-Hexane/Water

Partitioning"]; AqueousLayer [label="Aqueous Layer"];

ColumnChromatography [label="Macroporous Resin Chromatography"];

Fractionation [label="Fraction Collection (TLC analysis)"];

Purification [label="Silica Gel & ODS Chromatography"];

FinalPurification [label="HPLC Purification"]; CassiaglycosideII

[label="Pure Cassiaglycoside II", fillcolor="#34A853",

fontcolor="#FFFFFF"];

PowderedSeeds -> Extraction; Extraction -> Partitioning; Partitioning

-> AqueousLayer; AqueousLayer -> ColumnChromatography;

ColumnChromatography -> Fractionation; Fractionation -> Purification;

Purification -> FinalPurification; FinalPurification ->

CassiaglycosideII; }

Caption: Generalized workflow for the isolation of Cassiaglycoside II.

Acid Hydrolysis for Sugar Identification
A sample of purified Cassiaglycoside II is heated with a dilute acid (e.g., 1 M HCl).
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The reaction mixture is neutralized.

The liberated sugars are identified by comparison with authentic standards using a suitable

analytical method, such as HPLC with an optical rotation detector.[1]

Biological Activity and Signaling Pathways
Direct studies on the biological activity of isolated Cassiaglycoside II are limited. However,

extracts from the seeds of Cassia auriculata, which contain Cassiaglycoside II, have

demonstrated several pharmacological effects. It is plausible that Cassiaglycoside II
contributes to these observed activities.

Antidiabetic Activity: Ethanolic extracts of Cassia auriculata seeds have shown to inhibit α-

amylase and α-glucosidase, enzymes involved in carbohydrate digestion.[4][5] This suggests

a potential role in managing postprandial hyperglycemia. Studies on alloxan-induced diabetic

rats also demonstrated significant antidiabetic activity of seed extracts.[6][7]

Anti-inflammatory Activity: Extracts from various parts of Cassia auriculata, including the

flowers and leaves, have exhibited anti-inflammatory properties in animal models.[8][9][10]

[11] This activity is often attributed to the presence of flavonoids and other polyphenolic

compounds.

Hepatoprotective Activity: Root extracts of Cassia auriculata have shown protective effects

against drug- and alcohol-induced liver damage in animal studies.[12][13] This

hepatoprotective potential is linked to the antioxidant properties of the plant's constituents.

[14]

The specific signaling pathways modulated by Cassiaglycoside II have not yet been

elucidated. Future research is needed to investigate the molecular mechanisms underlying the

potential therapeutic effects of this compound. Based on the activities of the plant extract,

potential (but unconfirmed) pathways that could be affected are illustrated below.
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Potential Cellular Effects of Cassia auriculata Seed Extract

Potential Physiological Outcomes

Cassiaglycoside II
(and other constituents)

α-Amylase Inhibition

?

α-Glucosidase Inhibition

?

Anti-inflammatory Pathways
(e.g., COX, LOX inhibition - speculative)

?

Antioxidant Pathways
(e.g., Nrf2 activation - speculative)

?

Antidiabetic Effect Anti-inflammatory Effect Hepatoprotective Effect

Click to download full resolution via product page

Caption: Postulated biological activities based on Cassia auriculata seed extracts.

Conclusion
Cassiaglycoside II is a structurally characterized natural product from Cassia auriculata

seeds. While its physical and chemical properties are partially documented, further research is

required to fully elucidate its spectroscopic characteristics, particularly detailed NMR and mass

spectrometry fragmentation data. Moreover, dedicated studies are needed to confirm its

specific biological activities and to identify the signaling pathways through which it exerts its

effects. The existing data on Cassia auriculata seed extracts suggest that Cassiaglycoside II
may hold therapeutic potential, particularly in the areas of diabetes, inflammation, and liver

protection, making it a promising candidate for further investigation in drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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